Cas no 2411255-92-8 (4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine)

• Product Name: 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine
• CAS No: 2411255-92-8
• MF: C₁₄H₁₄ClNO₂
• MW: 263.719462871552
• CID: 6174301
• PubChem ID: 165767694
• Update Time: 2025-10-11

4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-7543520
• 4-(4-chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine
• 2411255-92-8
• Z3687603435
• 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C14H14ClNO2/c15-12-3-1-10(2-4-12)11-5-7-16(8-6-11)14(17)13-9-18-13/h1-5,13H,6-9H2
• InChI Key： FXQJLGBGADZQNW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CCN(C(C2CO2)=O)CC1

Computed Properties

• Exact Mass: 263.0713064g/mol
• Monoisotopic Mass: 263.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.8Ų

Additional information on 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine

Introduction to 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine (CAS No. 2411255-92-8)

4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine, identified by its CAS number 2411255-92-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The presence of both a chlorophenyl group and an oxirane-2-carbonyl moiety suggests a unique set of chemical properties that may be exploited for medicinal chemistry purposes.

The tetrahydropyridine core of this compound is a well-known scaffold in drug design, often employed for its ability to interact with biological targets in a favorable manner. The tetrahydropyridine ring is commonly found in various pharmacologically active molecules, contributing to their binding affinity and metabolic stability. In the case of 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine, the combination of these structural elements may lead to interesting pharmacological profiles.

Recent research in the field of drug discovery has highlighted the importance of molecular diversity and structural novelty. Compounds like 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine are often explored as starting points for the development of new drugs. The chlorophenyl group, in particular, has been extensively studied for its role in modulating biological activity. Its electron-withdrawing nature can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

The oxirane-2-carbonyl group adds another layer of complexity to the compound's structure. This functional group is known for its ability to participate in various chemical reactions, making it a versatile tool in synthetic chemistry. In pharmaceutical applications, the oxirane ring can serve as a handle for further functionalization or as a part of a pharmacophore that interacts with specific biological receptors. The incorporation of this moiety into 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine suggests that it may exhibit unique biological activities that are worthy of further investigation.

In addition to its structural features, the compound's potential applications in drug development are supported by recent advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the binding modes and interactions of molecules with biological targets with high accuracy. By leveraging these techniques, scientists can identify promising candidates for further experimental validation. 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine is a prime example of how computational methods can be used to explore the therapeutic potential of novel compounds.

The synthesis and characterization of 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine have also been subjects of interest in synthetic organic chemistry. The development of efficient synthetic routes allows for the production of large quantities of the compound for both preclinical studies and commercial applications. Recent publications have described innovative methodologies for constructing the tetrahydropyridine core and incorporating the chlorophenyl and oxirane-2-carbonyl groups into the molecule. These advances have not only improved the accessibility of the compound but also provided valuable insights into its synthetic feasibility.

The pharmacological evaluation of 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine has been ongoing in several research groups. Initial studies have focused on assessing its interaction with various biological targets relevant to human health. The compound's potential as an intermediate in drug discovery is underscored by its ability to modulate key signaling pathways and enzyme activities. For instance, preliminary data suggest that it may exhibit inhibitory effects on certain enzymes involved in inflammation and pain management.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has further enhanced the exploration of 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine's therapeutic potential. HTS allows for rapid testing of large libraries of compounds against numerous biological targets simultaneously, while structure-based drug design leverages computational models to optimize molecular structures for improved efficacy and selectivity. The combination of these approaches has accelerated the discovery process and led to the identification of promising candidates like 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine as potential lead compounds.

The future prospects for 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1,2,3,6-tetrahydropyridine are bright given its unique structural features and potential applications in drug development. Ongoing research aims to elucidate its mechanism of action and explore its efficacy in preclinical models. As our understanding of biological systems continues to grow，so does our ability to design molecules that interact with them in precise ways。Compounds like 4-(4-Chlorophenyl)-1-(oxirane-2-carbonyl)-1，2，3，6-tetrahydropyridine represent an important step forward in this endeavor。